4-((4-methylthiazol-2-yl)methoxy)-N-(thiophen-2-ylmethyl)benzamide
Description
4-((4-methylthiazol-2-yl)methoxy)-N-(thiophen-2-ylmethyl)benzamide is a compound that belongs to the class of thiazole derivatives. It has gained a lot of attention in the scientific community due to its potential applications in the field of medicine.
Scientific Research Applications
Metoclopramide: Pharmacological Properties and Clinical Use
Metoclopramide demonstrates significant effects on the gastrointestinal tract's motility, highlighting its utility in diagnosing and treating various gastrointestinal disorders. It improves resting tone, peristalsis, and gastric emptying, showcasing how modifications in molecular structure can influence biological activity in targeted applications (Pinder et al., 2012).
Amyloid Imaging in Alzheimer's Disease
The development of radioligands for amyloid imaging in Alzheimer's disease patients illustrates the research direction toward diagnostic tools for neurodegenerative diseases. This indicates the potential of structurally complex molecules in developing imaging agents for medical diagnostics (Nordberg, 2007).
DNA Minor Groove Binder Hoechst 33258 and Analogues
The review on Hoechst 33258, a minor groove binder of DNA, underscores the significance of molecular design in creating substances with specific interactions with biomolecules, suggesting areas where similar compounds might find application in research or therapeutic agents (Issar & Kakkar, 2013).
Osthole: Bioactivities and Pharmacological Properties
Osthole's diverse pharmacological activities, including neuroprotective and anticancer effects, indicate the broad therapeutic potential of naturally occurring compounds. This breadth of activity suggests research avenues for similar compounds in exploring multiple bioactivities and pharmacological properties (Zhang et al., 2015).
Sorption of Phenoxy Herbicides to Soil and Minerals
Research on the sorption of phenoxy herbicides offers insights into the environmental behavior of chemical compounds, relevant for understanding the fate and transport of similar substances in the environment. This can guide the development of compounds with reduced environmental impact (Werner et al., 2012).
properties
IUPAC Name |
4-[(4-methyl-1,3-thiazol-2-yl)methoxy]-N-(thiophen-2-ylmethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2S2/c1-12-11-23-16(19-12)10-21-14-6-4-13(5-7-14)17(20)18-9-15-3-2-8-22-15/h2-8,11H,9-10H2,1H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISOFIDBNDUPAOH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)COC2=CC=C(C=C2)C(=O)NCC3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-((4-methylthiazol-2-yl)methoxy)-N-(thiophen-2-ylmethyl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-[(2-Methylpropan-2-yl)oxycarbonyl-propan-2-ylamino]pyridine-3-carboxylic acid](/img/structure/B2726231.png)
![(Z)-ethyl 2-(6-methyl-2-((4-(pyrrolidin-1-ylsulfonyl)benzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate](/img/structure/B2726233.png)
![2-[3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]-N-[3-(trifluoromethyl)phenyl]acetamide](/img/structure/B2726235.png)
![N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide](/img/structure/B2726237.png)
![N-(4-morpholinophenyl)-N-[(E)-(4-propoxyphenyl)methylidene]amine](/img/structure/B2726241.png)
![(E)-1-((1R,5S)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-3-(2-chlorophenyl)prop-2-en-1-one](/img/structure/B2726242.png)
![6-((6-Ethyl-2-methylthieno[2,3-d]pyrimidin-4-yl)amino)hexanoic acid](/img/structure/B2726243.png)
![N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(naphthalen-2-yloxy)acetamide](/img/structure/B2726247.png)
